Innovative study of superparamagnetism in 3 nm CoFe2O4 particles
RSC Advances Pub Date: 2016-09-06 DOI: 10.1039/C6RA18942C
Abstract
Cobalt ferrite particles of 3 nm were prepared through the solvothermal method. The obtained material is superparamagnetic in such a temperature range (161 K-room temperature) allowing a thorough investigation of the superparamagnetic phenomenon in this kind of magnetic system. The dependence of the superparamagnetic moment on temperature and magnetic field has been determined for such composition and particle size, obtaining values up to 5 × 105 μB. In addition, three different analyses of the magnetic data reveal that at a temperature of 168 K the superparamagnetic behavior exhibits its highest intensity.
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